Cas no 85252-25-1 (isodecyl salicylate)

isodecyl salicylate structure
isodecyl salicylate structure
Product Name:isodecyl salicylate
CAS No:85252-25-1
MF:C17H26O3
MW:278.386545658112
CID:990238
PubChem ID:9860461
Update Time:2025-04-20

isodecyl salicylate Chemical and Physical Properties

Names and Identifiers

    • isodecyl salicylate
    • 8-methylnonyl 2-hydroxybenzoate
    • UNII-S7097PFP4C
    • Benzoic acid, 2-hydroxy-, isodecyl ester
    • 1027820-56-9
    • PJTNSWOJMXNNFG-UHFFFAOYSA-N
    • DERMOL IDSA
    • SCHEMBL597679
    • 85252-25-1
    • DTXSID001010022
    • NS00022839
    • S7097PFP4C
    • isodecylsalicylate
    • Keratoplast
    • EDESAL
    • 8-Methylnonyl salicylate
    • Q27288750
    • EINECS 286-542-0
    • Inchi: 1S/C17H26O3/c1-14(2)10-6-4-3-5-9-13-20-17(19)15-11-7-8-12-16(15)18/h7-8,11-12,14,18H,3-6,9-10,13H2,1-2H3
    • InChI Key: PJTNSWOJMXNNFG-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1O)=O)CCCCCCCC(C)C

Computed Properties

  • Exact Mass: 278.18819469g/mol
  • Monoisotopic Mass: 278.18819469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 10
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.6
  • Topological Polar Surface Area: 46.5Ų
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